Cas no 681443-01-6 (5-tert-butyl-2-ethoxybenzaldehyde)

• Product Name: 5-tert-butyl-2-ethoxybenzaldehyde
• CAS No: 681443-01-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1022440
• PubChem ID: 3770959
• Update Time: 2025-11-02

5-tert-butyl-2-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-2-ethoxybenzaldehyde
• Benzaldehyde, 5-(1,1-dimethylethyl)-2-ethoxy- (9CI)
• AC1MXT2O
• AG-G-60400
• BENZALDEHYDE, 5-(1,1-DIMETHYLETHYL)-2-ETHOXY-
• CTK5C7398
• MolPort-002-492-784
• 5-tert-butyl-2-ethoxybenzaldehyde
• DTXSID80396195
• CS-0454885
• 681443-01-6
• AKOS005291727
• MFCD02380389
• 5-(t-Butyl)-2-ethoxybenZaldehyde

• MDL： MFCD02380389
• Inchi： 1S/C13H18O2/c1-5-15-12-7-6-11(13(2,3)4)8-10(12)9-14/h6-9H,5H2,1-4H3
• InChI Key： GTGVFOSPXJNMIQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C=O)C(C)(C)C

Computed Properties

• Exact Mass: 206.131
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.19530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-tert-butyl-2-ethoxybenzaldehyde

5-tert-butyl-2-ethoxybenzaldehyde (CAS No. 681443-01-6): A Comprehensive Overview of Properties, Applications, and Market Trends

5-tert-butyl-2-ethoxybenzaldehyde (CAS No. 681443-01-6) is a specialized organic compound belonging to the class of benzaldehyde derivatives. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across various industries. With the increasing demand for fine chemicals and specialty intermediates, understanding the properties and potential of this compound becomes crucial for researchers and industry professionals alike.

The molecular structure of 5-tert-butyl-2-ethoxybenzaldehyde features a tert-butyl group at the 5-position and an ethoxy group at the 2-position of the benzaldehyde ring. This specific substitution pattern contributes to its distinct chemical reactivity and physical properties. Recent studies in organic synthesis have highlighted its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and flavor compounds.

In the pharmaceutical sector, 5-tert-butyl-2-ethoxybenzaldehyde has shown promise as a precursor in the synthesis of various bioactive molecules. Its structural features make it particularly valuable for creating compounds with potential therapeutic applications. The compound's aldehyde functionality allows for diverse chemical transformations, making it a versatile intermediate in medicinal chemistry research. Current trends in drug discovery emphasize the need for such specialized building blocks, driving increased interest in this compound.

The flavor and fragrance industry has also shown growing interest in 5-tert-butyl-2-ethoxybenzaldehyde derivatives. The compound's aromatic characteristics, influenced by the ethoxy substitution, make it suitable for creating unique sensory compounds. Recent innovations in food additives and perfumery have explored its potential as a base for developing novel aroma chemicals. This application aligns with current consumer demands for more sophisticated and natural-like flavor profiles.

From a material science perspective, researchers are investigating the use of 5-tert-butyl-2-ethoxybenzaldehyde in the development of advanced polymeric materials. The compound's ability to participate in condensation reactions makes it valuable for creating specialized polymers with tailored properties. This application is particularly relevant in the context of current research into high-performance materials for various industrial applications.

The synthesis and production of 5-tert-butyl-2-ethoxybenzaldehyde involve sophisticated organic chemistry techniques. Modern green chemistry approaches are being applied to improve the synthetic efficiency and environmental sustainability of its production. These developments respond to the growing industry emphasis on sustainable chemical processes and reduced environmental impact, which are key concerns in contemporary chemical manufacturing.

Market analysis indicates steady growth in demand for 5-tert-butyl-2-ethoxybenzaldehyde, particularly from the pharmaceutical and specialty chemicals sectors. The compound's niche applications contribute to its market value, with projections suggesting increased adoption in coming years. Current supply chain considerations and raw material availability are important factors influencing its commercial landscape.

Quality control and analytical characterization of 5-tert-butyl-2-ethoxybenzaldehyde are critical aspects of its commercial production. Advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy are employed to ensure product purity and consistency. These quality assurance measures align with stringent industry standards for fine chemicals and specialty intermediates.

Future research directions for 5-tert-butyl-2-ethoxybenzaldehyde include exploring its potential in catalysis and as a ligand in coordination chemistry. The compound's structural features suggest possible applications in asymmetric synthesis, an area of significant interest in modern organic chemistry. Additionally, investigations into its biological activity may uncover new therapeutic possibilities, particularly in the context of current drug development challenges.

Handling and storage recommendations for 5-tert-butyl-2-ethoxybenzaldehyde follow standard protocols for organic aldehydes. Proper chemical storage conditions and safety measures are essential to maintain product integrity and ensure safe laboratory practices. These considerations are particularly important given the increasing focus on laboratory safety and risk management in chemical research and production environments.

In conclusion, 5-tert-butyl-2-ethoxybenzaldehyde (CAS No. 681443-01-6) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and chemical reactivity make it valuable for pharmaceutical synthesis, flavor development, and material science applications. As research continues to uncover new potential uses, this compound is likely to maintain its significance in the field of specialty chemicals and fine chemical synthesis.